Cas no 2639410-41-4 (ethyl 1-(pyrrolidin-3-yl)-1H-1,2,4-triazole-3-carboxylate)

• Product Name: ethyl 1-(pyrrolidin-3-yl)-1H-1,2,4-triazole-3-carboxylate
• CAS No: 2639410-41-4
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• CID: 5641707
• PubChem ID: 165901402
• Update Time: 2025-06-14

ethyl 1-(pyrrolidin-3-yl)-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27783666
• ethyl 1-(pyrrolidin-3-yl)-1H-1,2,4-triazole-3-carboxylate
• 2639410-41-4

• Inchi： 1S/C9H14N4O2/c1-2-15-9(14)8-11-6-13(12-8)7-3-4-10-5-7/h6-7,10H,2-5H2,1H3
• InChI Key： RNGPRKVEZKECIX-UHFFFAOYSA-N
• SMILES： O(CC)C(C1N=CN(C2CNCC2)N=1)=O

Computed Properties

• Exact Mass: 210.11167570g/mol
• Monoisotopic Mass: 210.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 69Ų

Additional information on ethyl 1-(pyrrolidin-3-yl)-1H-1,2,4-triazole-3-carboxylate

Comprehensive Overview of Ethyl 1-(pyrrolidin-3-yl)-1H-1,2,4-triazole-3-carboxylate (CAS No. 2639410-41-4)

Ethyl 1-(pyrrolidin-3-yl)-1H-1,2,4-triazole-3-carboxylate (CAS No. 2639410-41-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the 1,2,4-triazole family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both pyrrolidine and ester functional groups in its structure enhances its versatility, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 1,2,4-triazole derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in compounds like ethyl 1-(pyrrolidin-3-yl)-1H-1,2,4-triazole-3-carboxylate due to their potential as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The pyrrolidine ring in this molecule contributes to its conformational rigidity, which is often desirable in drug design to improve binding affinity and selectivity.

The synthesis of CAS No. 2639410-41-4 typically involves multi-step reactions, including cyclization and esterification processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize the yield and purity of this compound. Analytical methods like HPLC, NMR, and mass spectrometry are routinely employed to characterize its structure and ensure quality control.

One of the trending topics in the scientific community is the exploration of sustainable synthetic routes for heterocyclic compounds. Ethyl 1-(pyrrolidin-3-yl)-1H-1,2,4-triazole-3-carboxylate has been studied in this context, with researchers focusing on green chemistry principles to minimize waste and reduce environmental impact. Solvent-free reactions and catalytic methods are among the innovative approaches being investigated.

Another area of interest is the computational modeling of 1,2,4-triazole derivatives. Molecular docking and density functional theory (DFT) calculations have been used to predict the biological activity and physicochemical properties of ethyl 1-(pyrrolidin-3-yl)-1H-1,2,4-triazole-3-carboxylate. These studies provide valuable insights into its potential interactions with biological targets, accelerating the drug discovery process.

From an industrial perspective, CAS No. 2639410-41-4 is considered a high-value intermediate for the production of specialty chemicals. Its applications extend beyond pharmaceuticals to include agrochemicals, where it may serve as a precursor for herbicides or fungicides. The growing emphasis on crop protection and sustainable agriculture has further fueled interest in this compound.

In conclusion, ethyl 1-(pyrrolidin-3-yl)-1H-1,2,4-triazole-3-carboxylate represents a promising candidate for various scientific and industrial applications. Its unique structural attributes, combined with the ongoing advancements in synthetic and computational chemistry, position it as a compound of significant interest for future research and development.